Cas no 2228388-59-6 ((4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine)

• Product Name: (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine
• CAS No: 2228388-59-6
• MF: C₁₅H₁₉F₂N₃
• MW: 279.328270196915
• CID: 5974449
• PubChem ID: 165632339
• Update Time: 2025-08-05

(4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine
• (4,4-difluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclohexyl)methanamine
• 2228388-59-6
• EN300-1969841

• Inchi： 1S/C15H19F2N3/c1-20-9-12(11-3-2-8-19-13(11)20)14(10-18)4-6-15(16,17)7-5-14/h2-3,8-9H,4-7,10,18H2,1H3
• InChI Key： MBOKINIMTHSQRH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2=CN(C)C3C2=CC=CN=3)CC1)F

Computed Properties

• Exact Mass: 279.15470394g/mol
• Monoisotopic Mass: 279.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine

Introduction to (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 2228388-59-6 and the product name (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, chemical properties, and its relevance in contemporary research.

The molecular structure of (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine is characterized by a complex arrangement of fluorine atoms, a cyclohexyl ring, and a pyrrolo[bpyridine] moiety. The presence of fluorine atoms is particularly noteworthy, as they can influence the compound's electronic properties and biological activity. The cyclohexyl group contributes to the steric environment of the molecule, while the pyrrolo[bpyridine] segment introduces a nitrogen-rich heterocyclic system that is often associated with enhanced binding affinity in biological assays.

In recent years, there has been a growing interest in fluorinated compounds due to their tunable electronic properties and improved metabolic stability. The synthesis of (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound. These methods not only enhance yield but also improve the purity of the final product.

The chemical properties of (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine have been extensively studied to understand its behavior in various environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure. Additionally, computational chemistry methods have been used to predict the compound's reactivity and stability under different conditions. These studies have provided valuable insights into how the presence of fluorine atoms and other functional groups affects the overall properties of the molecule.

Beyond its synthetic significance, (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine has shown promise in various applications. One notable area is its potential use as an intermediate in the development of novel pharmaceuticals. The unique structural features of this compound make it a versatile building block for designing molecules with specific biological activities. For instance, its nitrogen-rich heterocyclic system could be exploited to develop ligands for enzyme inhibition or receptor binding.

In addition to pharmaceutical applications, this compound has also been explored in materials science. The incorporation of fluorine atoms can lead to enhanced material properties such as thermal stability and chemical resistance. Researchers have investigated its potential use in organic electronics and liquid crystal displays (LCDs), where such properties are highly desirable. The cyclohexyl group further contributes to the compound's flexibility and solubility, making it suitable for various material formulations.

The latest research on (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine has revealed new insights into its biological activity. Studies have demonstrated that derivatives of this compound exhibit interesting pharmacological effects when tested in vitro and in vivo. For example, certain modifications have shown potential as kinase inhibitors or antiviral agents. These findings underscore the importance of fluorinated heterocycles in drug discovery and highlight the need for further exploration.

The synthesis and application of (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine also raise important considerations regarding sustainability and environmental impact. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and reduce energy consumption. Researchers are increasingly adopting catalytic processes that use renewable resources and biodegradable solvents. These approaches not only improve efficiency but also align with global efforts to promote sustainable chemical practices.

In conclusion, (4,4-difluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclohexyl)methanamine, with its CAS number 2228388-59-6, represents a significant advancement in chemical research. Its unique structure and versatile applications make it a valuable asset in both pharmaceuticals and materials science. As research continues to uncover new possibilities for this compound, it is expected to play an even greater role in shaping the future of chemical innovation.